4-chloro-N-(4,6-dimethylisoxazolo[5,4-b]pyridin-3-yl)benzamide

• IUPAC Name: 4-chloro-N-(4,6-dimethyl-[1,2]oxazolo[5,4-b]pyridin-3-yl)benzamide
• InChI: InChI=1S/C15H12ClN3O2/c1-8-7-9(2)17-15-12(8)13(19-21-15)18-14(20)10-3-5-11(16)6-4-10/h3-7H,1-2H3,(H,18,19,20)
• InChI Key: DHIMBDOYKGKHCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=NO2)NC(=O)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C15H12ClN3O2
• Molecular Weight: 301.73 g/mol

Description

4-chloro-N-(4,6-dimethylisoxazolo[5,4-b]pyridin-3-yl)benzamide is a chemical compound with the empirical formula C7H6ClN3O. It is a solid substance.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, which are structurally similar to the compound , has been extensively studied. Various synthetic strategies and approaches have been developed and systematized according to the method used to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Cc1nc(Cl)c2c(C)noc2n1. The InChI key for this compound is CUFAYYSEUAURDV-UHFFFAOYSA-N.

Chemical Reactions Analysis

While specific chemical reactions involving 4-chloro-N-(4,6-dimethylisoxazolo[5,4-b]pyridin-3-yl)benzamide have not been found, similar compounds have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Physical And Chemical Properties Analysis

The compound is a solid. It has a molecular weight of 183.60. The compound’s empirical formula is C7H6ClN3O.

Scientific Research Applications

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Biomedical Applications

• They have been used for a wide range of biological targets, including:
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Future Directions

The compound and its derivatives could be further explored for their potential biological activity. For instance, substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives have shown significant anti-tubercular activity. This suggests that 4-chloro-N-(4,6-dimethylisoxazolo[5,4-b]pyridin-3-yl)benzamide and its derivatives could be promising candidates for future research in drug discovery and development.